Cas no 853234-57-8 (2,8-Dibromoindeno[1,2-b]fluorene-6,12-dione)

2,8-Dibromoindeno[1,2-b]fluorene-6,12-dione is a brominated derivative of indenofluorenedione, characterized by its high electron affinity and stability. This compound is primarily utilized in organic electronics, particularly as an electron-accepting material in organic photovoltaics (OPVs) and organic light-emitting diodes (OLEDs). The introduction of bromine atoms at the 2 and 8 positions enhances its solubility in common organic solvents, facilitating thin-film processing. Its rigid conjugated structure contributes to excellent thermal and oxidative stability, making it suitable for high-performance applications. The compound's tunable electronic properties also render it valuable for research in charge transport materials and non-fullerene acceptors.
2,8-Dibromoindeno[1,2-b]fluorene-6,12-dione structure
853234-57-8 structure
Product Name:2,8-Dibromoindeno[1,2-b]fluorene-6,12-dione
CAS No:853234-57-8
MF:C20H8Br2O2
MW:440.084323883057
MDL:MFCD22571712
CID:582964
PubChem ID:253662482
Update Time:2025-06-18

2,8-Dibromoindeno[1,2-b]fluorene-6,12-dione Chemical and Physical Properties

Names and Identifiers

    • Indeno[1,2-b]fluorene-6,12-dione, 2,8-dibromo-
    • 2,8-Dibromoindeno[1,2-b]fluorene-6,12-dione
    • 2,8-dibromo-Indeno[1,2-b]fluorene-6,12-dione
    • 3,9-dibromo-indenofluorenedione
    • Indeno[1,2-b]fluorene-6,12-dione,2,8-dibromo
    • D4573
    • 2,8-Dibromoindeno[1,2-b]fluorene-6,12-dione (ACI)
    • T71397
    • SCHEMBL1685385
    • SB66430
    • MFCD22571712
    • DB-364439
    • 853234-57-8
    • 2,8-dibromo-6H,12H-indeno[1,2-b]fluorene-6,12-dione
    • DTXSID80479174
    • CS-0155773
    • AKOS027253024
    • AS-65835
    • SY056080
    • MDL: MFCD22571712
    • Inchi: 1S/C20H8Br2O2/c21-9-1-3-11-13-7-18-14(8-17(13)19(23)15(11)5-9)12-4-2-10(22)6-16(12)20(18)24/h1-8H
    • InChI Key: PFFSYBJLQOJRQU-UHFFFAOYSA-N
    • SMILES: O=C1C2C(=CC3=C(C=2)C2C(=CC(=CC=2)Br)C3=O)C2C1=CC(=CC=2)Br

Computed Properties

  • Exact Mass: 437.88900
  • Monoisotopic Mass: 437.88910g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 0
  • Complexity: 526
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.1
  • XLogP3: 5.6

Experimental Properties

  • Density: 1.9±0.1 g/cm3
  • Boiling Point: 634.0±55.0 °C at 760 mmHg
  • Flash Point: 209.1±18.1 °C
  • PSA: 34.14000
  • LogP: 5.42040
  • Vapor Pressure: 0.0±1.9 mmHg at 25°C

2,8-Dibromoindeno[1,2-b]fluorene-6,12-dione Security Information

2,8-Dibromoindeno[1,2-b]fluorene-6,12-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A079000563-1g
2,8-Dibromoindeno[1,2-b]fluorene-6,12-dione
853234-57-8 95%
1g
$242.40 2023-08-31
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X47145-250mg
2,8-Dibromoindeno[1,2-b]fluorene-6,12-dione
853234-57-8 98%
250mg
¥106.0 2024-07-16
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X47145-1g
2,8-Dibromoindeno[1,2-b]fluorene-6,12-dione
853234-57-8
1g
¥856.0 2021-09-03
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D870014-200mg
2,8-Dibromoindeno[1,2-b]fluorene-6,12-dione
853234-57-8 98%
200mg
358.20 2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
D4573-1g
2,8-Dibromoindeno[1,2-b]fluorene-6,12-dione
853234-57-8 98.0%(T)
1g
¥1200.0 2022-06-10
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
D4573-1G
2,8-Dibromoindeno[1,2-b]fluorene-6,12-dione
853234-57-8 >98.0%(T)
1g
¥730.00 2024-04-15
Chemenu
CM133379-1g
2,8-dibromoindeno[1,2-b]fluorene-6,12-dione
853234-57-8 95%
1g
$*** 2023-05-29
eNovation Chemicals LLC
D915589-1g
2,8-Dibromoindeno[1,2-b]fluorene-6,12-dione
853234-57-8 95%
1g
$150 2024-07-20
eNovation Chemicals LLC
D915589-5g
2,8-Dibromoindeno[1,2-b]fluorene-6,12-dione
853234-57-8 95%
5g
$760 2024-07-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1226413-100mg
2,8-Dibromoindeno[1,2-b]fluorene-6,12-dione
853234-57-8 97%
100mg
¥58.00 2024-07-28

2,8-Dibromoindeno[1,2-b]fluorene-6,12-dione Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1)
2.1 Reagents: Sulfuric acid Solvents: Water
Reference
High Performance n-Type Field-Effect Transistors Based on Indenofluorenedione and Diindenopyrazinedione Derivatives
Nakagawa, Tomohiro; et al, Chemistry of Materials, 2008, 20(8), 2615-2617

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Toluene ,  Water ;  2 d, reflux
2.1 Reagents: Sulfuric acid Solvents: Water ;  1 d, 120 °C
Reference
Ambipolar small molecular semiconductor-based heterojunction diode
Ocaya, R. O.; et al, Synthetic Metals, 2016, 221, 48-54

Production Method 3

Reaction Conditions
1.1 Reagents: Potassium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ;  6 h, reflux
2.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Pyridine ,  Water ;  120 min, reflux; 6 h, reflux
2.2 Reagents: Sulfuric acid Solvents: Water ;  12 h, 80 °C; cooled
Reference
Synthesis of a Double Spiro-Polyindenofluorene with a Stable Blue Emission
Vak, Doojin; et al, Organic Letters, 2005, 7(19), 4229-4232

Production Method 4

Reaction Conditions
1.1 Catalysts: Tetrakis(triphenylphosphine)palladium
2.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1)
3.1 Reagents: Sulfuric acid Solvents: Water
Reference
High Performance n-Type Field-Effect Transistors Based on Indenofluorenedione and Diindenopyrazinedione Derivatives
Nakagawa, Tomohiro; et al, Chemistry of Materials, 2008, 20(8), 2615-2617

Production Method 5

Reaction Conditions
1.1 Reagents: tert-Butyllithium
2.1 Catalysts: Tetrakis(triphenylphosphine)palladium
3.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1)
4.1 Reagents: Sulfuric acid Solvents: Water
Reference
High Performance n-Type Field-Effect Transistors Based on Indenofluorenedione and Diindenopyrazinedione Derivatives
Nakagawa, Tomohiro; et al, Chemistry of Materials, 2008, 20(8), 2615-2617

Production Method 6

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Water ;  10 h, 120 °C
Reference
Design, Synthesis, and Characterization of Ladder-Type Molecules and Polymers. Air-Stable, Solution-Processable n-Channel and Ambipolar Semiconductors for Thin-Film Transistors via Experiment and Theory
Usta, Hakan; et al, Journal of the American Chemical Society, 2009, 131(15), 5586-5608

Production Method 7

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Water ;  rt; 10 h, 120 °C
Reference
Air-Stable, Solution-Processable n-Channel and Ambipolar Semiconductors for Thin-Film Transistors Based on the Indenofluorenebis(dicyanovinylene) Core
Usta, Hakan; et al, Journal of the American Chemical Society, 2008, 130(27), 8580-8581

Production Method 8

Reaction Conditions
1.1 Catalysts: Sulfuric acid ;  120 °C
Reference
Electron-transporting materials for printed electronics
Usta, Hakan; et al, Materials Research Society Symposium Proceedings, 2008, 1114,

Production Method 9

Reaction Conditions
1.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Pyridine ,  Water ;  120 min, reflux; 6 h, reflux
1.2 Reagents: Sulfuric acid Solvents: Water ;  12 h, 80 °C; cooled
Reference
Synthesis of a Double Spiro-Polyindenofluorene with a Stable Blue Emission
Vak, Doojin; et al, Organic Letters, 2005, 7(19), 4229-4232

Production Method 10

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Water
Reference
High Performance n-Type Field-Effect Transistors Based on Indenofluorenedione and Diindenopyrazinedione Derivatives
Nakagawa, Tomohiro; et al, Chemistry of Materials, 2008, 20(8), 2615-2617

Production Method 11

Reaction Conditions
1.1 Reagents: Sodium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Toluene ,  Water ;  2 d, reflux; reflux → rt
1.2 Reagents: Water ;  rt
2.1 Reagents: Sulfuric acid Solvents: Water ;  17 h, 120 °C
2.2 Reagents: Water ;  15 min, cooled
Reference
Solution-processable liquid-crystalline semiconductor for low-temperature-annealed air-stable N-channel field-effect transistors
Ozdemir, Resul; et al, ChemPhysChem, 2017, 18(7), 850-861

Production Method 12

Reaction Conditions
1.1 Reagents: tert-Butyllithium Solvents: Tetrahydrofuran ;  -80 °C; -80 °C; 12 h, -80 °C → -40 °C; -40 °C → -80 °C
1.2 Solvents: Tetrahydrofuran ;  1 h, -80 °C; -80 °C → rt
2.1 Reagents: Potassium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ;  6 h, reflux
3.1 Reagents: Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Pyridine ,  Water ;  120 min, reflux; 6 h, reflux
3.2 Reagents: Sulfuric acid Solvents: Water ;  12 h, 80 °C; cooled
Reference
Synthesis of a Double Spiro-Polyindenofluorene with a Stable Blue Emission
Vak, Doojin; et al, Organic Letters, 2005, 7(19), 4229-4232

2,8-Dibromoindeno[1,2-b]fluorene-6,12-dione Raw materials

2,8-Dibromoindeno[1,2-b]fluorene-6,12-dione Preparation Products

2,8-Dibromoindeno[1,2-b]fluorene-6,12-dione Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:853234-57-8)2,8-二溴-茚并[1,2-B]芴-6,12-二酮
Order Number:LE25879527
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:51
Price ($):discuss personally
Email:18501500038@163.com

Additional information on 2,8-Dibromoindeno[1,2-b]fluorene-6,12-dione

Introduction to 2,8-Dibromoindeno[1,2-b]fluorene-6,12-dione (CAS No. 853234-57-8)

2,8-Dibromoindeno[1,2-b]fluorene-6,12-dione (CAS No. 853234-57-8) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including materials science and medicinal chemistry. This compound belongs to the class of polycyclic aromatic hydrocarbons (PAHs) and is characterized by its intricate molecular framework, which includes a dibromoindeno[1,2-b]fluorene core with two ketone groups at the 6 and 12 positions.

The synthesis of 2,8-Dibromoindeno[1,2-b]fluorene-6,12-dione typically involves multi-step reactions, starting from readily available starting materials. The key steps often include bromination reactions to introduce the bromine substituents and subsequent oxidative processes to form the ketone functionalities. The synthetic route is carefully optimized to ensure high yields and purity, making it a viable candidate for both academic research and industrial applications.

In the realm of materials science, 2,8-Dibromoindeno[1,2-b]fluorene-6,12-dione has shown promise as a building block for the development of advanced functional materials. Its rigid and planar structure makes it an excellent candidate for use in organic electronics, particularly in the fabrication of organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs). Recent studies have demonstrated that this compound can enhance the charge transport properties and stability of these devices, contributing to improved performance and longer operational lifetimes.

Beyond its applications in materials science, 2,8-Dibromoindeno[1,2-b]fluorene-6,12-dione has also been explored for its potential medicinal properties. Research in this area has focused on its ability to modulate biological pathways and interact with specific protein targets. For instance, studies have shown that this compound can exhibit anti-inflammatory and anti-cancer activities by interfering with key signaling pathways involved in disease progression. These findings have sparked interest in further investigating its therapeutic potential for the treatment of various diseases.

The structural complexity of 2,8-Dibromoindeno[1,2-b]fluorene-6,12-dione also makes it a valuable tool for probing fundamental chemical and biological processes. Its unique electronic properties and ability to form stable complexes with metal ions have led to its use in supramolecular chemistry and coordination chemistry. Researchers have utilized this compound to design novel supramolecular assemblies with tunable properties, opening up new avenues for the development of smart materials and sensors.

In addition to its practical applications, the study of 2,8-Dibromoindeno[1,2-b]fluorene-6,12-dione has contributed significantly to our understanding of molecular recognition and self-assembly processes. The compound's ability to form well-defined supramolecular structures through non-covalent interactions such as hydrogen bonding and π-π stacking has provided insights into the principles governing these phenomena. This knowledge is crucial for the rational design of new materials with tailored functionalities.

The environmental impact of compounds like 2,8-Dibromoindeno[1,2-b]fluorene-6,12-dione is another important consideration. While PAHs are known for their potential environmental toxicity, recent research has focused on developing strategies to minimize their ecological footprint. This includes optimizing synthetic routes to reduce waste generation and exploring biodegradable alternatives that maintain the desired functional properties without compromising environmental safety.

In conclusion, 2,8-Dibromoindeno[1,2-b]fluorene-6,12-dione (CAS No. 853234-57-8) is a multifaceted compound with a wide range of applications in materials science and medicinal chemistry. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play a significant role in advancing various scientific disciplines.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:853234-57-8)2,8-二溴-茚并[1,2-B]芴-6,12-二酮
LE25879527
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email